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Compound of Interest

Compound Name: K-111

Cat. No.: B1673201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
K-111, also identified as BM 17.0744, is a potent and selective peroxisome proliferator-

activated receptor-alpha (PPAR-α) agonist.[1][2] In preclinical studies involving animal models

of obesity and metabolic syndrome, K-111 has demonstrated significant efficacy in improving

key metabolic parameters. These application notes provide a summary of the available data

and detailed protocols for the investigation of K-111's effects in relevant animal models.

Although early clinical development was initiated, the current status of K-111 in clinical trials for

obesity is not publicly available, suggesting it may have been discontinued.

Mechanism of Action: PPAR-α Activation
K-111 exerts its therapeutic effects primarily through the activation of PPAR-α, a nuclear

receptor that plays a critical role in the regulation of lipid and glucose metabolism. Activation of

PPAR-α leads to the transcription of a suite of genes involved in fatty acid oxidation, lipolysis,

and energy expenditure. This mechanism results in reduced triglyceride levels, improved

insulin sensitivity, and a decrease in body weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Animal Models of Obesity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673201#k-111-treatment-in-animal-models-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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